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Compound of Interest

Compound Name: PF-04822163

Cat. No.: B12377038

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the binding characteristics of PF-
04822163, a potent and selective inhibitor of Phosphodiesterase 1 (PDE1), across different
species. The information presented herein is intended to assist researchers, scientists, and
drug development professionals in evaluating the cross-species translatability of preclinical
findings and in designing future studies. We present available binding affinity data, detail
relevant experimental protocols, and visualize key pathways and workflows to facilitate a
deeper understanding of PF-04822163's interaction with its target.

Executive Summary

PF-04822163 is a selective inhibitor of the PDE1 enzyme family, which plays a crucial role in
cyclic nucleotide signaling. Understanding the species-specific binding affinity of this compound
is paramount for the accurate interpretation of preclinical data and the prediction of its
pharmacological effects in humans. This guide consolidates the available data on the binding
potency of PF-04822163 and compares it with other known PDE1 inhibitors, Vinpocetine and
ITI-214 (Lenrispodun). While comprehensive species-specific binding data remains limited in
the public domain, this guide synthesizes the currently available information to highlight
potential differences and guide further investigation.
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Data Presentation: Comparative Binding Affinities of
PDE1 Inhibitors

The following table summarizes the available in vitro inhibition data (IC50 and Ki values) for
PF-04822163 and comparator compounds against PDE1 isoforms from various species. It is
important to note that direct comparative studies across multiple species are not always
available, and the data presented is compiled from different sources.

Compound  Target Species IC50 (nM) Ki (pM) Reference
PF-04822163 PDE1A Human 2.0 - [1]
PDE1B Human 2.4 - [1][2]
PDE1C Human 7.0 - [1]
ITI-214
) PDE1A Human - 33 [3]
(Lenrispodun)
PDE1 Picomolar
Human - [4]
(Broad) range
, . - ~8,000-
Vinpocetine PDE1A Not Specified - [5]
20,000
- ~8,000-
PDE1B Not Specified - [5]
20,000
-~ ~40,000-
PDE1C Not Specified - [5]
50,000

Note: IC50 and Ki values are measures of inhibitor potency. A lower value indicates a more
potent inhibitor. Dashes indicate data not available from the cited sources.

Signaling Pathway and Experimental Workflow
Visualization

To provide a clearer understanding of the biological context and experimental procedures, the
following diagrams have been generated using Graphviz.
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Caption: PDEL1 Signaling Pathway and Inhibition by PF-04822163.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12377038?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11541501/
https://file.medchemexpress.com/batch_PDF/HY-120741/PF-04822163-DataSheet-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/27342643/
https://pubmed.ncbi.nlm.nih.gov/27342643/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8815087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8815087/
https://www.scientificarchives.com/article/updates-of-recent-vinpocetine-research-in-treating-cardiovascular-diseases
https://www.benchchem.com/product/b12377038#assessing-the-species-specific-differences-in-pf-04822163-binding
https://www.benchchem.com/product/b12377038#assessing-the-species-specific-differences-in-pf-04822163-binding
https://www.benchchem.com/product/b12377038#assessing-the-species-specific-differences-in-pf-04822163-binding
https://www.benchchem.com/product/b12377038#assessing-the-species-specific-differences-in-pf-04822163-binding
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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